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Compound of Interest

Compound Name: N3PT

Cat. No.: B10762228

Get Quote

For research use only. Not for human or veterinary use.

This document provides crucial safety and logistical guidance for laboratory personnel handling

N3PT (N3-pyridyl thiamine), a potent and selective transketolase inhibitor. The information is

intended for researchers, scientists, and drug development professionals to ensure safe

operational procedures and proper disposal.
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Property Value

Synonyms N3-pyridyl thiamine

CAS Number 13860-66-7[1]

Chemical Formula C13H19Cl2N3OS[1]

Molecular Weight 336.28 g/mol [1]

Appearance Solid, light yellow to yellow[1]

Solubility DMSO: 2.86 mg/mL (8.50 mM)[2]

Storage (Solid) 4°C, sealed, away from moisture[1]

Storage (in Solvent)
-80°C for 6 months; -20°C for 1 month (sealed,

away from moisture)[1]

Safety Precautions and Personal Protective
Equipment (PPE)
As a specific Safety Data Sheet (SDS) for N3PT is not readily available, it is imperative to

handle this compound with caution, adhering to standard laboratory safety protocols for

handling potentially hazardous chemicals. The following PPE is mandatory:

Eye Protection: Wear chemical safety goggles or a face shield to protect against potential

splashes.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Change gloves

immediately if they become contaminated.

Skin and Body Protection: A lab coat must be worn. Ensure it is fully buttoned.

Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-

approved respirator.

Operational Plan: Handling and Solution
Preparation
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General Handling:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid compound or preparing stock solutions.

Avoid inhalation of dust and contact with skin and eyes.

Wash hands thoroughly after handling.

Stock Solution Preparation:

To prepare a stock solution, it is recommended to use newly opened, hygroscopic-free

DMSO.[1]

For higher solubility, the tube can be warmed to 37°C and sonicated.[2]

Once prepared, aliquot the solution to prevent degradation from repeated freeze-thaw

cycles.[1]

Store stock solutions at -80°C for up to 6 months or at -20°C for up to 1 month in sealed

containers, protected from moisture.[1]

Disposal Plan
Dispose of N3PT and any contaminated materials as hazardous chemical waste in accordance

with local, state, and federal regulations.

Unused N3PT: Collect in a designated, labeled hazardous waste container.

Contaminated Labware: Disposable items (e.g., pipette tips, tubes) that have come into

contact with N3PT should be placed in a designated hazardous waste container.

Empty Containers: Rinse empty containers thoroughly with an appropriate solvent (e.g.,

DMSO followed by a solvent like ethanol). The rinsate should be collected as hazardous

waste.[3] After rinsing, deface the label and dispose of the container according to your

institution's guidelines.[3]
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Spills: In case of a spill, wear appropriate PPE, contain the spill with absorbent material, and

clean the area. Collect all contaminated materials in a sealed container for hazardous waste

disposal.

Experimental Protocols
The following are detailed methodologies for key experiments involving N3PT, as cited in a

study on the inhibition of transketolase in colorectal cancer.[4]

Cell Viability (CCK8) Assay:[4]

Seed HCT116 and LS174T cells into a 96-well plate.

Treat the cells with N3PT (5 µM and 10 µM in DMSO) or a DMSO control.

After 24 hours of treatment, assess cell viability using a CCK8 kit according to the

manufacturer's instructions.

Measure the optical density at 450 nm using a microplate reader.

Cell Proliferation (Immunofluorescent Staining of Ki-67):[4]

Seed HCT116 and LS174T cells on glass chamber slides.

Treat the cells with N3PT for 24 hours.

Fix the cells with 4% paraformaldehyde for 15 minutes.

Permeabilize the cells with 0.2% Triton X-100 for 15 minutes.

Block with 10% goat serum for 1 hour at 37°C.

Incubate with a primary antibody against Ki-67 overnight at 4°C.

Incubate with a goat anti-rabbit fluorescent secondary antibody.

Counterstain with DAPI.

Cell Migration (Wound-Healing Assay):[4]
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Grow cells to 90% confluence.

Create a scratch in the cell monolayer using a 200 µL pipette tip.

Wash the cells with PBS three times to remove debris.

Capture an image of the scratch at 0 hours.

Treat the cells with N3PT.

Capture images at 24 and 48 hours to assess cell migration into the scratched area.

Cell Migration (Transwell Assay):[4]

Add HCT116 cells treated with N3PT to the upper chambers of Transwell inserts (serum-free

medium).

Add medium containing 10% FBS to the lower chambers as a chemoattractant.

Incubate at 37°C for 24 hours.

Fix the cells that have migrated to the lower surface of the membrane with formaldehyde.

Stain the migrated cells with hematoxylin for 30 minutes.
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N3PT Handling and Experimentation Workflow
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Caption: Workflow for the safe handling, preparation, experimentation, and disposal of N3PT.
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Logical Relationships in N3PT Safety Procedures

Hazard Identification

Control Measures

Desired Outcome

Unknown Full Toxicological Profile

Engineering Controls
(Fume Hood)

Personal Protective Equipment
(Goggles, Gloves, Lab Coat)

Potent Biological Activity

Administrative Controls
(SOPs, Training)

Minimized Exposure Risk

Safe Handling

Click to download full resolution via product page

Caption: Logical relationship between N3PT hazards, control measures, and safety outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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